3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H21NO3
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 3-hydroxy-3-(2-naphthalen-2-yl-2-oxoethyl)-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C23H21NO3/c1-15(2)24-20-10-6-5-9-19(20)23(27,22(24)26)14-21(25)18-12-11-16-7-3-4-8-17(16)13-18/h3-13,15,27H,14H2,1-2H3
• InChI Key: BFLJHERPDHDAPT-UHFFFAOYSA-N
• SMILES: CC(C)N1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC4=CC=CC=C4C=C3)O

Description

3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one is a compound that belongs to the family of indole derivatives. It has been synthesized and studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one involves the inhibition of acetylcholinesterase and butyrylcholinesterase enzymes. These enzymes are responsible for the breakdown of acetylcholine, a neurotransmitter that is involved in cognitive function. By inhibiting these enzymes, the compound increases the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one have been studied in vitro and in vivo. In vitro studies have shown that the compound exhibits inhibitory activity against acetylcholinesterase and butyrylcholinesterase enzymes. In vivo studies have shown that the compound can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one in lab experiments include its high purity and yield, as well as its potential for the development of drugs for the treatment of neurodegenerative diseases. However, the limitations of using this compound include its cost and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the use of 3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one in scientific research. These include the development of more potent and selective inhibitors of acetylcholinesterase and butyrylcholinesterase enzymes, as well as the development of drugs for the treatment of other neurodegenerative diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one involves the reaction of 2-naphthylacetonitrile with isopropylamine to form the corresponding imine. The imine is then reduced with sodium borohydride to yield the desired compound. This method has been reported to yield high purity and yield of the compound.

Scientific Research Applications

3-hydroxy-3-[2-(naphthalen-2-yl)-2-oxoethyl]-1-(propan-2-yl)-1,3-dihydro-2H-indol-2-one has been studied for its potential use in scientific research applications. It has been reported to exhibit inhibitory activity against certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This activity makes it a potential candidate for the development of drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease.